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Compound of Interest

Compound Name: Montanol

Cat. No.: B1251365 Get Quote

A comprehensive search of the scientific literature indicates that a total synthesis of the

sesquiterpenoid Montanol has not yet been reported. While information regarding its chemical

identity is available, detailed experimental procedures for its synthesis and the synthesis of its

direct analogs are not present in the reviewed literature. Similarly, specific biological activities

and associated signaling pathways for Montanol have not been extensively characterized.

This document provides the available information on Montanol and outlines general synthetic

strategies for related sesquiterpenoids, which may serve as a reference for researchers

interested in the synthesis of Montanol and its potential analogs.

Chemical Identity of Montanol
Montanol is a sesquiterpenoid natural product. Its chemical structure and properties are

summarized in the table below.
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Property Value Reference

IUPAC Name

(E,6R)-9-[(2S,3R,6E)-3-

hydroxy-6-(2-

hydroxyethylidene)-2-

methyloxepan-2-yl]-2,3,6-

trimethylnon-3-en-5-one

CAS Number 71117-50-5 [1][2][3]

Molecular Formula C21H36O4 [1]

Molecular Weight 352.51 g/mol [1]

Class Sesquiterpenoid [1]

Approaches to the Synthesis of Sesquiterpenoid
Analogs
While a direct synthesis of Montanol is not available, the total synthesis of other complex

sesquiterpenoids can provide insights into potential synthetic strategies. These often involve

key steps such as:

Annulation Reactions: To construct the core ring systems.

Stereoselective Reactions: To control the stereochemistry of multiple chiral centers.

Functional Group Interconversions: To introduce and modify hydroxyl, keto, and other

functional groups present in the target molecule.

For instance, the synthesis of other bioactive sesquiterpenes has utilized strategies like

intramolecular [2+2] cycloadditions and Pauson-Khand reactions to build complex polycyclic

frameworks.[4] The biosynthesis of sesquiterpenoids, which proceeds from farnesyl

pyrophosphate, can also inspire synthetic disconnections and strategies.[5]

A general workflow for the synthesis of a complex natural product like Montanol would likely

involve a retrosynthetic analysis to identify key fragments and strategic bond disconnections.
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Caption: A generalized workflow for the total synthesis of a natural product.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific data on the biological activity of Montanol and the signaling

pathways it may modulate. The search results did not yield any studies that have investigated

these aspects of Montanol.

For context, other sesquiterpenoids have demonstrated a wide range of biological activities,

including anticancer, antifungal, antimalarial, and antibacterial properties.[6] The investigation

of such activities for Montanol would require its successful synthesis or isolation in sufficient

quantities for biological screening.

Should Montanol be found to have significant biological activity, the subsequent steps would

involve target identification and elucidation of the mechanism of action, which would include

studying its effects on specific signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1251365#total-synthesis-of-montanol-and-its-
analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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